Cas no 1536036-80-2 (6-oxaspiro[4.5]decane-9-carbonitrile)

• Product Name: 6-oxaspiro[4.5]decane-9-carbonitrile
• CAS No: 1536036-80-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 4604524
• PubChem ID: 79903786
• Update Time: 2024-03-01

6-oxaspiro[4.5]decane-9-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-oxaspiro[4.5]decane-9-carbonitrile

• Inchi： 1S/C10H15NO/c11-8-9-3-6-12-10(7-9)4-1-2-5-10/h9H,1-7H2
• InChI Key： JWVFOJFNIKLELF-UHFFFAOYSA-N
• SMILES： C1C2(CC(C#N)CCO2)CCC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes